Cas no 1021228-24-9 (N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CAS No: 1021228-24-9
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 6576426
• PubChem ID: 25855308
• Update Time: 2025-06-15

N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• F5126-0548
• 1021228-24-9
• N-[6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• N-(6-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• VU0636754-1
• AKOS024499559

• Inchi： 1S/C20H23N5O2S/c26-19(25-12-10-24(11-13-25)16-4-2-1-3-5-16)14-28-18-9-8-17(22-23-18)21-20(27)15-6-7-15/h1-5,8-9,15H,6-7,10-14H2,(H,21,22,27)
• InChI Key： RNFIEWNIVKXRHU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1CC1)=O)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 397.15724617g/mol
• Monoisotopic Mass: 397.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

Comprehensive Analysis of N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS 1021228-24-9)

The compound N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS 1021228-24-9) is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure combines a pyridazine core with a cyclopropanecarboxamide moiety, linked via a sulfanyl bridge to a 2-oxo-2-(4-phenylpiperazin-1-yl)ethyl group. This intricate architecture positions it as a promising candidate for targeted therapeutic applications, particularly in the realm of kinase inhibition and receptor modulation.

Recent studies highlight the growing interest in small-molecule drug discovery, with researchers focusing on compounds like N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide due to their potential in addressing unmet medical needs. The phenylpiperazine segment, a common pharmacophore in neuropharmacology, suggests possible applications in CNS disorders, while the pyridazine scaffold is frequently explored for its anti-inflammatory and anticancer properties. This dual functionality aligns with current trends in multi-target drug design, a hot topic in precision medicine.

From a synthetic chemistry perspective, the sulfanyl linker in CAS 1021228-24-9 offers remarkable stability and flexibility, enabling further derivatization for structure-activity relationship (SAR) studies. The cyclopropane ring, known for its metabolic resistance, enhances the compound's bioavailability—a critical factor in drug development. These features resonate with the pharmaceutical industry's shift toward fragment-based drug discovery, where modular compounds like this are prized for their optimization potential.

The rise of AI-driven drug discovery has further amplified interest in such compounds. Computational models frequently analyze N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide for molecular docking simulations, predicting interactions with proteins like G-protein-coupled receptors (GPCRs) or protein kinases. This aligns with frequent search queries such as "kinase inhibitors for cancer therapy" or "GPCR-targeted drug design," reflecting the compound's relevance in contemporary research.

Environmental and green chemistry considerations also apply. The synthetic route for CAS 1021228-24-9 can be optimized using catalysis or microwave-assisted synthesis, reducing waste and energy consumption—a priority for sustainable pharmaceutical manufacturing. Such advancements address popular concerns about eco-friendly drug production, frequently searched alongside terms like "green synthesis of heterocycles."

In conclusion, N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide represents a nexus of innovation in medicinal chemistry. Its structural complexity, therapeutic potential, and adaptability to modern drug discovery paradigms make it a compelling subject for both academic and industrial research. As the demand for targeted therapies grows, compounds like this will undoubtedly remain at the forefront of scientific exploration.